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Compound of Interest

Compound Name: Vulolisib

Cat. No.: B10830835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Vulolisib stock solutions for laboratory use. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Introduction
Vulolisib is a potent and selective inhibitor of phosphatidylinositol 3-kinase alpha (PI3Kα), a

key component of the PI3K/mTOR signaling pathway.[1] This pathway is frequently

dysregulated in cancer, playing a crucial role in cell growth, proliferation, survival, and

metabolism.[2][3][4] The inhibitory activity of Vulolisib against PI3Kα makes it a valuable tool

for cancer research and drug development. Accurate preparation of Vulolisib stock solutions is

the first critical step in conducting reliable in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Vulolisib:
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Property Value Reference

Molecular Weight 423.4 g/mol

Solubility in DMSO 100 mg/mL (236.18 mM) [5]

Appearance Crystalline solid

Storage of Solid
-20°C for 3 years, 4°C for 2

years
[5]

Storage of Stock Solution
-80°C for 6 months, -20°C for 1

month
[1][5]

Experimental Protocols
Preparation of a 10 mM Vulolisib Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Vulolisib in Dimethyl

Sulfoxide (DMSO).

Materials:

Vulolisib powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Vulolisib: Allow the vial of Vulolisib powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Vulolisib powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.234 mg of Vulolisib (Molecular Weight = 423.4 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed Vulolisib
powder. To continue the example, add 1 mL of DMSO to the 4.234 mg of Vulolisib.

Dissolution: Close the tube tightly and vortex thoroughly until the Vulolisib is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) and/or sonication can be

used to aid dissolution if necessary.[5] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][5]

Safety Precautions:

Vulolisib is a potent bioactive compound. Handle with appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway and Experimental Workflow
PI3K/mTOR Signaling Pathway
The following diagram illustrates the canonical PI3K/mTOR signaling pathway, highlighting the

point of inhibition by Vulolisib.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101562/Inavolisib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/vulolisib.html
https://file.medchemexpress.com/batch_PDF/HY-101562/Inavolisib-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/product/b10830835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

PIP3

 phosphorylates

Vulolisib PIP2

PDK1

AKT

mTORC1

S6K 4E-BP1

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: PI3K/mTOR signaling pathway and Vulolisib's point of inhibition.
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Experimental Workflow for In Vitro Studies
The following diagram outlines a general workflow for utilizing the prepared Vulolisib stock

solution in typical in vitro cell-based assays.
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Caption: General workflow for in vitro experiments using Vulolisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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